Cas no 1509049-14-2 (Benzenemethanol, α-(2-aminoethyl)-3-chloro-5-methyl-)

• Product Name: Benzenemethanol, α-(2-aminoethyl)-3-chloro-5-methyl-
• CAS No: 1509049-14-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5273114
• Update Time: 2025-07-31

Benzenemethanol, α-(2-aminoethyl)-3-chloro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(2-aminoethyl)-3-chloro-5-methyl-

• Inchi： 1S/C10H14ClNO/c1-7-4-8(6-9(11)5-7)10(13)2-3-12/h4-6,10,13H,2-3,12H2,1H3
• InChI Key： AVYKFAGQGMSVQY-UHFFFAOYSA-N
• SMILES： C(C1C=C(Cl)C=C(C)C=1)(O)CCN

Additional information on Benzenemethanol, α-(2-aminoethyl)-3-chloro-5-methyl-

Comprehensive Overview of Benzenemethanol, α-(2-aminoethyl)-3-chloro-5-methyl- (CAS No. 1509049-14-2)

Benzenemethanol, α-(2-aminoethyl)-3-chloro-5-methyl- (CAS No. 1509049-14-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique molecular structure featuring a benzene ring, an aminoethyl group, and a chloro-methyl substitution, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, given its versatile reactivity and functional groups.

The compound’s chemical properties, such as its solubility, stability, and reactivity, make it a valuable candidate for further exploration. Its CAS No. 1509049-14-2 serves as a critical identifier in databases like PubChem and Reaxys, where scientists frequently search for its spectroscopic data, synthetic pathways, and safety profiles. Recent trends in organic chemistry highlight a growing demand for chiral building blocks and pharmaceutical intermediates, positioning this compound as a subject of interest for academic and industrial labs alike.

One of the most searched questions related to Benzenemethanol, α-(2-aminoethyl)-3-chloro-5-methyl- revolves around its synthesis methods. Researchers often inquire about optimized protocols for its preparation, including catalytic reactions and green chemistry approaches. Environmental sustainability is a hot topic in chemical synthesis, and this compound’s potential for low-waste production aligns with global efforts to reduce industrial carbon footprints. Additionally, its bioactivity potential is frequently explored in forums and scientific literature, with studies investigating its interactions with biological targets.

From a commercial perspective, CAS No. 1509049-14-2 is listed in catalogs of leading chemical suppliers, often under categories like fine chemicals or research compounds. Its pricing and availability are common queries among procurement specialists, especially those working in contract research organizations (CROs) and pharmaceutical companies. The compound’s storage conditions and handling guidelines are also critical for ensuring its longevity and safe use in laboratory settings.

In summary, Benzenemethanol, α-(2-aminoethyl)-3-chloro-5-methyl- (CAS No. 1509049-14-2) represents a fascinating area of study in modern chemistry. Its structural complexity and functional diversity make it a valuable asset for researchers aiming to develop novel therapeutic agents or advanced materials. As the scientific community continues to prioritize sustainable synthesis and efficient drug discovery, this compound is likely to remain a focal point of innovation and exploration.